Cas no 57796-13-1 (Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate)

Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate structure
57796-13-1 structure
Product Name:Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate
CAS No:57796-13-1
MF:C7H6Cl2N2O3
MW:237.04013967514
CID:2109516
Update Time:2023-08-04

Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate
    • Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate
    • Inchi: 1S/C7H6Cl2N2O3/c1-13-6-3(7(12)14-2)10-4(8)5(9)11-6/h1-2H3
    • InChI Key: NEKPXDIPQCARFO-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=C(C(C(=O)OC)=N1)OC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Topological Polar Surface Area: 61.3
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